Cas no 143063-26-7 (1-Oxaspiro[4.5]decane-4-butanoic acid, 3-methylene-2-oxo-, ethyl ester)

• Product Name: 1-Oxaspiro[4.5]decane-4-butanoic acid, 3-methylene-2-oxo-, ethyl ester
• CAS No: 143063-26-7
• MF: C₁₆H₂₄O₄
• MW: 280.359365463257
• CID: 2775594
• PubChem ID: 11076841
• Update Time: 2025-04-21

1-Oxaspiro[4.5]decane-4-butanoic acid, 3-methylene-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[4.5]decane-4-butanoic acid, 3-methylene-2-oxo-, ethyl ester
• DTXSID70454410
• 143063-26-7

• Inchi： 1S/C16H24O4/c1-3-19-14(17)9-7-8-13-12(2)15(18)20-16(13)10-5-4-6-11-16/h13H,2-11H2,1H3
• InChI Key： WCAIUNVYUWAEFS-UHFFFAOYSA-N
• SMILES： O1C(C(=C)C(CCCC(=O)OCC)C21CCCCC2)=O

Computed Properties

• Exact Mass: 280.16745924Da
• Monoisotopic Mass: 280.16745924Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52.6Ų